Cas no 103980-67-2 (4(3H)-Pyrimidinone,6-methyl-5-pentyl-)
103980-67-2 structure
Product Name:4(3H)-Pyrimidinone,6-methyl-5-pentyl-
CAS No:103980-67-2
MF:C10H16N2O
MW:180.246842384338
CID:227254
PubChem ID:135854969
Update Time:2025-04-19
4(3H)-Pyrimidinone,6-methyl-5-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,6-methyl-5-pentyl-
- 4(1H)-Pyrimidinone,6-methyl-5-pentyl- (9CI)
- 6-methyl-5-pentyl-1H-pyrimidin-4-one
- 4-Pyrimidinol, 6-methyl-5-pentyl-
- DTXSID40146198
- 103980-67-2
- 6-Methyl-5-pentyl-4-pyrimidinol
-
- Inchi: 1S/C10H16N2O/c1-3-4-5-6-9-8(2)11-7-12-10(9)13/h7H,3-6H2,1-2H3,(H,11,12,13)
- InChI Key: RQAWBWFCGUGTGU-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)N=CN1)CCCCC
Computed Properties
- Exact Mass: 180.12638
- Monoisotopic Mass: 180.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.06
- Boiling Point: 274.1°C at 760 mmHg
- Flash Point: 119.6°C
- Refractive Index: 1.532
- PSA: 41.46
- LogP: 2.22330
4(3H)-Pyrimidinone,6-methyl-5-pentyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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